Cas no 18614-67-0 (2-Methyl-5-nitropyridin-4-ol)

• Product Name: 2-Methyl-5-nitropyridin-4-ol
• CAS No: 18614-67-0
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 1084116
• PubChem ID: 18795916
• Update Time: 2025-11-05

2-Methyl-5-nitropyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-nitropyridin-4-ol
• 2-Methyl-5-nitro-4-pyridinol
• DTXSID901308436
• DB-356222
• 2-methyl-5-nitro-1H-pyridin-4-one
• EN300-112553
• 18614-67-0
• SCHEMBL7549178
• F96670

• Inchi： 1S/C6H6N2O3/c1-4-2-6(9)5(3-7-4)8(10)11/h2-3H,1H3,(H,7,9)
• InChI Key： FAKJFUXUIXKGNF-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 154.03784206g/mol
• Monoisotopic Mass: 154.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-Methyl-5-nitropyridin-4-ol

2-Methyl-5-nitropyridin-4-ol: A Comprehensive Overview

2-Methyl-5-nitropyridin-4-ol, also known by its CAS registry number CAS No. 18614-67-0, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in drug design and advanced materials. The structure of 2-Methyl-5-nitropyridin-4-ol consists of a pyridine ring with a methyl group at position 2, a nitro group at position 5, and a hydroxyl group at position 4. These substituents confer specific reactivity and functionality to the molecule, making it a valuable compound for various research and industrial applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Methyl-5-nitropyridin-4-ol. Researchers have explored diverse methodologies, including nucleophilic aromatic substitution, oxidation reactions, and catalytic processes, to optimize its production. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in sensitive areas such as drug discovery. The nitro group in the molecule is particularly significant as it can act as an electron-withdrawing substituent, influencing the electronic properties of the pyridine ring and enabling further functionalization.

The hydroxyl group at position 4 plays a pivotal role in determining the compound's solubility and reactivity. It allows for hydrogen bonding interactions, which are essential in biological systems and can influence the molecule's pharmacokinetic properties. Recent studies have highlighted the potential of 2-Methyl-5-nitropyridin-4-ol as a precursor for bioactive molecules. For instance, researchers have investigated its ability to act as a building block for anti-inflammatory agents and antioxidants, leveraging its structural features to design compounds with enhanced therapeutic efficacy.

In addition to its role in drug design, 2-Methyl-5-nitropyridin-4-ol has shown promise in materials science applications. Its electronic properties make it a candidate for use in organic electronics, such as conductive polymers and semiconducting materials. Recent research has focused on incorporating this compound into polymer blends to enhance their electrical conductivity without compromising mechanical properties. Such applications underscore the versatility of this compound across multiple disciplines.

The methyl group at position 2 contributes to the steric environment around the pyridine ring, which can influence both chemical reactivity and biological interactions. This substituent has been shown to modulate the compound's activity in enzyme inhibition assays, making it a valuable tool in enzymology studies. Furthermore, computational studies have revealed that the methyl group enhances the stability of certain transition states during catalytic processes, providing insights into its potential role in asymmetric synthesis.

The nitro group at position 5 imparts strong electron-withdrawing effects on the pyridine ring, which can be exploited in various chemical transformations. For example, researchers have utilized this property to develop novel oxidation reactions that selectively modify other functional groups within complex molecules. Such advancements highlight the importance of understanding substituent effects on aromatic systems like pyridines.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 2-Methyl-5-nitropyridin-4-ol. These investigations are crucial for ensuring that its use in industrial processes does not pose risks to ecosystems or human health. Preliminary results suggest that under certain conditions, the compound undergoes microbial degradation, reducing its persistence in natural environments.

The hydroxyl group at position 4 also facilitates participation in hydrogen bonding networks, which can influence both physical and chemical properties such as melting point and solubility. This feature is particularly advantageous in pharmaceutical formulations where controlled release profiles are desired.

In conclusion, 2-Methyl-5-nitropyridin-4 ol, with its unique structural features and versatile functional groups, continues to be a focal point for scientific research across multiple domains. From drug discovery to materials science, this compound offers immense potential for innovation while maintaining compliance with safety standards and environmental considerations.